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Compound of Interest

Compound Name: 5-Bromo-1-ethyl-1H-pyrazole

Cat. No.: B581165 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the solubility of 5-Bromo-1-ethyl-1H-pyrazole in organic

solvents. Despite a comprehensive review of scientific literature and chemical databases,

specific quantitative solubility data for this compound in various organic solvents is not publicly

available at this time. Pyrazole derivatives are a significant class of compounds in medicinal

chemistry, with their structural diversity allowing for the fine-tuning of physicochemical

properties such as solubility and bioavailability.[1] The lack of specific data for 5-Bromo-1-
ethyl-1H-pyrazole highlights a gap in the existing literature and presents an opportunity for

further research.

This guide provides a detailed, generalized experimental protocol for determining the solubility

of 5-Bromo-1-ethyl-1H-pyrazole, enabling researchers to generate the necessary data in their

own laboratories.

Data Presentation
As of the latest update of this document, no specific quantitative solubility data for 5-Bromo-1-
ethyl-1H-pyrazole in common organic solvents has been found in published literature.

Researchers are encouraged to determine this data empirically using the protocols outlined

below. The following table is provided as a template for recording experimentally determined

solubility values.
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Organic
Solvent

Temperature
(°C)

Solubility (
g/100 mL)

Solubility
(mol/L)

Method of
Determination

e.g., Ethanol e.g., 25
e.g., Shake-

Flask

e.g., Acetone e.g., 25 e.g., HPLC

e.g.,

Dichloromethane
e.g., 25 e.g., Gravimetric

e.g., Toluene e.g., 25 e.g., UV-Vis

e.g., N,N-

Dimethylformami

de

e.g., 25 e.g., NMR

Experimental Protocols for Solubility Determination
The following are established methods for determining the solubility of an organic compound in

an organic solvent. The choice of method may depend on the required accuracy, the amount of

substance available, and the available analytical equipment.

Method 1: Saturated Shake-Flask Method
This is a widely used and reliable method for determining thermodynamic solubility.

Materials:

5-Bromo-1-ethyl-1H-pyrazole

Selected organic solvents (analytical grade or higher)

Volumetric flasks

Screw-cap vials or test tubes

Thermostatically controlled shaker or water bath

Analytical balance
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Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, GC, NMR)

Procedure:

Add an excess amount of 5-Bromo-1-ethyl-1H-pyrazole to a vial containing a known

volume of the selected organic solvent. The excess solid is crucial to ensure that a saturated

solution is achieved.

Seal the vials to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is

reached.

After equilibration, allow the vials to stand undisturbed at the same temperature to allow the

excess solid to settle.

Carefully withdraw a known volume of the supernatant (the saturated solution) using a

syringe and filter it through a membrane filter compatible with the solvent to remove all

undissolved solids.

Dilute the filtered saturated solution with a known volume of the same solvent to a

concentration suitable for the chosen analytical method.

Analyze the concentration of 5-Bromo-1-ethyl-1H-pyrazole in the diluted solution using a

pre-calibrated analytical instrument.

Calculate the original concentration of the saturated solution, which represents the solubility

of the compound at that temperature.

Method 2: Gravimetric Determination
This is a simpler, though potentially less precise, method suitable for initial screenings.
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Materials:

5-Bromo-1-ethyl-1H-pyrazole

Selected organic solvents

Vials or test tubes

Analytical balance

Oven or vacuum desiccator

Procedure:

Prepare a saturated solution as described in steps 1-6 of the Shake-Flask Method.

Accurately weigh an empty, clean, and dry container (e.g., a watch glass or a small beaker).

Carefully transfer a known volume of the filtered saturated solution to the pre-weighed

container.

Evaporate the solvent completely in a fume hood, oven at low temperature, or under vacuum

in a desiccator. Ensure the temperature is low enough to prevent degradation of the

compound.

Once the solvent is fully evaporated, weigh the container with the solid residue.

The difference in weight gives the mass of the dissolved 5-Bromo-1-ethyl-1H-pyrazole.

Calculate the solubility in terms of mass per volume of solvent (e.g., g/100 mL).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of 5-
Bromo-1-ethyl-1H-pyrazole using the shake-flask method.
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Caption: Experimental workflow for determining solubility via the shake-flask method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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